Cas no 334618-23-4 ((3R)-piperidin-3-amine;dihydrochloride)

This compound is a form of (3R)-piperidin-3-amine that has been salted as dihydrochloride. It exhibits a high level of purity and stability, making it suitable for various laboratory applications. The crystalline structure facilitates precise measurement and handling. Its properties are well-suited for use in research and development settings.
(3R)-piperidin-3-amine;dihydrochloride structure
334618-23-4 structure
Product Name:(3R)-piperidin-3-amine;dihydrochloride
CAS No:334618-23-4
MF:C5H14Cl2N2
MW:173.084059238434
MDL:MFCD06799458
CID:67716
PubChem ID:16211333
Update Time:2025-12-10

(3R)-piperidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-(-)-3-Aminopiperidine dihydrochloride
    • (R)-PIPERIDIN-3-YLAMINE DIHYDROCHLORIDE
    • (R)-PIPERIDINE-3-AMINE DIHYDROCHLORIDE
    • (R)-3-PIPERIDINAMINE DIHYDROCHLORIDE
    • R-3-AMINOPIPERIDINE DIHCL
    • (R)-(-)-3-AMINOPIPERIDINE 2HCL
    • (R)-3-AMINOPIPERIDINE 2HCL
    • R-3-aminopiperidine dihydrochloride
    • R-(-)-3-Aminopiperidine dihydrochloride
    • (3R)-piperidin-3-amine,dihydrochloride
    • (R)-3-Aminopiperidine Dihydrochloride
    • (R)-Piperidin-3-amine dihydrochloride
    • (S)-2-Amino-5-methoxytetralin Hydrochloride
    • Alogliptin Enantiomers
    • Alogliptin Intermediate I
    • R-3-Aminopipridine dihydrochloride
    • (R)-(-)-3-Piperidinamine dihydrochloride
    • 3-Piperidinamine,dihydrochloride, (3R)- (9CI)
    • (3R)-piperidin-3-amine;dihydrochloride
    • GGPNYXIOFZLNKW-ZJIMSODOSA-N
    • (R)-(-)-3-Aminopiperidine dihydrochloride, 97%
    • EN300-216851
    • AKOS015845481
    • MFCD06799458
    • DTXSID40583408
    • AM20090508
    • DS-0861
    • CS-B0670
    • (3R)-piperidin-3-amine dihydrochloride
    • 3-amino-piperidine-dihydrochloride
    • 3-(R)-aminopiperidine dihydrochloride
    • J-650012
    • W-202369
    • A5960
    • (3R)-Piperidin-3-amine--hydrogen chloride (1/2)
    • PS-8651
    • (R)-3-Amino-Piperidine dihydrochloride
    • (R)-3-amino-piperidine, dihydrochloride
    • SCHEMBL306090
    • C5H14Cl2N2
    • (r)-piperidin-3-aminedihydrochloride
    • J-650226
    • AC-6185
    • 334618-23-4
    • 3-PIPERIDINAMINE, DIHYDROCHLORIDE, (3R)-
    • (R)-(-)-3-Aminopiperidine dihydrochloride, >=98.0% (GC)
    • 3-Piperidinamine, dihydrochloride, (3R)- (9CI)
    • (R)-Piperidin-3-amine DiHCl
    • A2787
    • DB-024517
    • (3R)-3-Piperidinamine Dihydrochloride; (R)-(-)-3-Aminopiperidine Dihydrochloride
    • MDL: MFCD06799458
    • Inchi: 1S/C5H12N2.2ClH/c6-5-2-1-3-7-4-5;;/h5,7H,1-4,6H2;2*1H/t5-;;/m1../s1
    • InChI Key: GGPNYXIOFZLNKW-ZJIMSODOSA-N
    • SMILES: Cl.Cl.N1CCC[C@H](C1)N

Computed Properties

  • Exact Mass: 172.05300
  • Monoisotopic Mass: 172.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 54
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 38A^2

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 206.0 to 210.0 deg-C
  • Boiling Point: 241.9°C at 760 mmHg
  • Flash Point: 100.1℃
  • PSA: 38.05000
  • LogP: 2.33020
  • Solubility: Soluble in water
  • Sensitiveness: Hygroscopic
  • Specific Rotation: -2.0±0.5°, c = 1 in H2O
  • Optical Activity: [α]/D -2.0±0.5°, c = 1 in H2O

(3R)-piperidin-3-amine;dihydrochloride Security Information

  • Symbol: GHS05 GHS07
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H302,H315,H318,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: S26-S39
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xn
  • Safety Term:S26;S39
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases:R22; R37/38; R41

(3R)-piperidin-3-amine;dihydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(3R)-piperidin-3-amine;dihydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  10 min, 5 - 16 °C; 16 °C → rt; 3 h, rt; 50 min, rt; cooled
1.2 Solvents: Water ;  cooled; 1.5 h, rt
Reference
Highly enantioselective synthesis of non-natural aliphatic α-amino acids via asymmetric hydrogenation
Ji, Jianjian; Chen, Caiyou; Cai, Jiayu; Wang, Xinrui; Zhang, Kai; et al, Organic & Biomolecular Chemistry, 2015, 13(28), 7624-7627

(3R)-piperidin-3-amine;dihydrochloride Raw materials

(3R)-piperidin-3-amine;dihydrochloride Preparation Products

(3R)-piperidin-3-amine;dihydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:334618-23-4)(R)-3-氨基哌啶双盐酸盐
Order Number:LE25837595
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:49
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:334618-23-4)(R)-3-Piperidinamine dihydrochloride
Order Number:sfd14179
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

(3R)-piperidin-3-amine;dihydrochloride Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:334618-23-4)(R)-3-氨基哌啶双盐酸盐
LE25837595
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:334618-23-4)(R)-3-Piperidinamine dihydrochloride
sfd14179
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email